alpha-Phenyl-4-(phenylmethyl)-1-piperazinepropanol benzoate (ester)
alpha-Phenyl-4-(phenylmethyl)-1-piperazinepropanol benzoate (ester)
Brand Name:
Vulcanchem
CAS No.:
149848-07-7
VCID:
VC0128562
InChI:
InChI=1S/C27H30N2O2/c30-27(25-14-8-3-9-15-25)31-26(24-12-6-2-7-13-24)16-17-28-18-20-29(21-19-28)22-23-10-4-1-5-11-23/h1-15,26H,16-22H2
SMILES:
C1CN(CCN1CCC(C2=CC=CC=C2)OC(=O)C3=CC=CC=C3)CC4=CC=CC=C4
Molecular Formula:
C27H30N2O2
Molecular Weight:
414.5 g/mol
alpha-Phenyl-4-(phenylmethyl)-1-piperazinepropanol benzoate (ester)
CAS No.: 149848-07-7
Main Products
VCID: VC0128562
Molecular Formula: C27H30N2O2
Molecular Weight: 414.5 g/mol
| CAS No. | 149848-07-7 |
|---|---|
| Product Name | alpha-Phenyl-4-(phenylmethyl)-1-piperazinepropanol benzoate (ester) |
| Molecular Formula | C27H30N2O2 |
| Molecular Weight | 414.5 g/mol |
| IUPAC Name | [3-(4-benzylpiperazin-1-yl)-1-phenylpropyl] benzoate |
| Standard InChI | InChI=1S/C27H30N2O2/c30-27(25-14-8-3-9-15-25)31-26(24-12-6-2-7-13-24)16-17-28-18-20-29(21-19-28)22-23-10-4-1-5-11-23/h1-15,26H,16-22H2 |
| Standard InChIKey | BXIQIYAUMJYCLS-UHFFFAOYSA-N |
| SMILES | C1CN(CCN1CCC(C2=CC=CC=C2)OC(=O)C3=CC=CC=C3)CC4=CC=CC=C4 |
| Canonical SMILES | C1CN(CCN1CCC(C2=CC=CC=C2)OC(=O)C3=CC=CC=C3)CC4=CC=CC=C4 |
| Synonyms | [3-(4-benzylpiperazin-1-yl)-1-phenyl-propyl] benzoate |
| PubChem Compound | 3073538 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume